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Compound of Interest

Compound Name:
3-Amino-6-chloropyrazine-2-

carbonitrile

Cat. No.: B112100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

emergency procedures for 3-Amino-6-chloropyrazine-2-carbonitrile (CAS No: 17231-50-4).

The information compiled is intended for use by trained professionals in a laboratory or

research setting.

Chemical Identification and Properties
3-Amino-6-chloropyrazine-2-carbonitrile is a heterocyclic organic compound used as a

building block in chemical synthesis. Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value Source

CAS Number 17231-50-4 [1][2]

Molecular Formula C₅H₃ClN₄ [1][2]

Molecular Weight 154.56 g/mol [1][2]

IUPAC Name
3-amino-6-chloropyrazine-2-

carbonitrile
[2]

Synonyms
3-amino-6-chloro-2-

pyrazinecarbonitrile
[3]

Storage Temperature
2-8°C, Keep in dark place,

inert atmosphere
[3]

Hazard Identification and GHS Classification
This chemical is classified as hazardous. The following table summarizes its GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classification.[3] Note that a

complete, officially harmonized classification may not be available; this information is based on

supplier data.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word:Warning[3]
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Precautionary Statements:[3]

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Note: This is not an exhaustive list of precautionary statements. Always refer to the full Safety

Data Sheet (SDS) before use.

Safe Handling and Storage
Adherence to strict laboratory protocols is essential when handling this compound. Due to its

classification as a hazardous powder, measures must be taken to minimize dust generation

and exposure.[4][5]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to select appropriate PPE.[6] The

following are minimum requirements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bldpharm.com/products/17231-50-4.html
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.

Body Protection

Laboratory coat. For larger quantities or tasks

with high dust potential, a chemical-resistant

apron or suit may be necessary.

Respiratory Protection

All handling of the powder form should occur in

a certified chemical fume hood. If this is not

possible, a NIOSH-approved respirator with an

appropriate particulate filter may be required.

Storage Requirements
Proper storage is crucial to maintain chemical integrity and prevent accidents.

Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[7]

Conditions: Store at 2-8°C under an inert atmosphere and protected from light.[3]

Incompatibilities: Store away from strong oxidizing agents and strong acids.

Segregation: Do not store with incompatible materials or near food and drink.[7]

Experimental Protocol: General Procedure for
Weighing and Handling
The following is a general methodology for handling 3-Amino-6-chloropyrazine-2-carbonitrile
powder in a laboratory setting. This protocol is based on standard practices for potent or

hazardous powders and must be adapted to specific experimental needs and institutional

safety guidelines.[4][5]

Objective: To safely weigh and prepare a solution of 3-Amino-6-chloropyrazine-2-
carbonitrile.
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Materials:

3-Amino-6-chloropyrazine-2-carbonitrile

Appropriate solvent

Analytical balance

Spatula

Weighing paper or boat

Appropriate glassware (e.g., vial, flask) with a secure cap

Secondary containment tray

Waste disposal bags/containers

Methodology:

Preparation:

1. Ensure all required PPE is worn correctly.

2. Confirm that the chemical fume hood is operational and has proper airflow.

3. Designate a specific area within the fume hood for handling the powder. Cover the work

surface with absorbent, disposable bench paper.

4. Place all necessary equipment (balance, glassware, spatula, waste bags) inside the fume

hood. If the balance cannot be placed inside the hood, a "weigh-and-return" method must

be used.[4]

Weighing Procedure (Weigh-and-Return Method):

1. Tare the capped, empty receiving vessel (e.g., vial) on the analytical balance located

outside the fume hood.

2. Bring the tared, capped vessel into the fume hood.
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3. Inside the hood, carefully open the stock container of 3-Amino-6-chloropyrazine-2-
carbonitrile.

4. Using a clean spatula, transfer a small amount of powder into the receiving vessel. Avoid

creating airborne dust. Do not pour the powder directly from the stock bottle.[5]

5. Securely cap the receiving vessel and the stock container.

6. Decontaminate the exterior of the capped receiving vessel with a damp wipe.

7. Remove the decontaminated, capped vessel from the fume hood and weigh it on the

analytical balance to determine the mass of the powder transferred.

8. Repeat steps 2.2 to 2.7 until the desired mass is obtained. This iterative process

minimizes the time the stock bottle is open and reduces the risk of contamination and

spills.[5]

Solution Preparation:

1. Return the final, weighed sample in its capped vessel to the fume hood.

2. Uncap the vessel and add the desired solvent slowly to minimize aerosol generation.

3. Cap the vessel and mix by swirling or vortexing until the solid is fully dissolved.

Decontamination and Cleanup:

1. Carefully wipe down the spatula and any surfaces within the fume hood with a damp cloth

or paper towel to collect any residual powder.

2. Place all contaminated disposable items (weighing paper, wipes, gloves) into a

designated, sealed waste bag inside the fume hood.

3. Dispose of all waste according to institutional and regulatory guidelines for chemical

waste.

4. Wash hands thoroughly with soap and water after removing PPE.
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Preparation

Weighing (in Fume Hood)

Cleanup

Don PPE

Verify Fume Hood Operation

Prepare Work Area

Tare Receiving Vessel (Outside Hood)

Transfer Powder to Vessel (Inside Hood)

Cap Vessel & Stock Bottle

Decontaminate Vessel Exterior

Weigh Vessel (Outside Hood)

Desired Amount?

No

Prepare Solution (in Hood)

Yes

Clean Equipment & Surfaces

Segregate & Dispose of Waste

Remove PPE & Wash Hands
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Exposure Event Occurs

Move to fresh air.
Provide oxygen or artificial respiration if needed.

 Inhalation 

Remove contaminated clothing.
Wash with soap and water for 15+ min.

 Skin Contact 

Rinse with water for 15+ min.
Lift eyelids.

 Eye Contact 

Rinse mouth.
Do NOT induce vomiting.

 Ingestion 

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Amino-6-
chloropyrazine-2-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112100#3-amino-6-chloropyrazine-2-carbonitrile-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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